Cas no 19991-69-6 (2-Formylthiophene-3-carboxylic acid)

2-Formylthiophene-3-carboxylic acid structure
19991-69-6 structure
Product Name:2-Formylthiophene-3-carboxylic acid
CAS No:19991-69-6
MF:C6H4O3S
MW:156.159160614014
MDL:MFCD00835583
CID:1011445
PubChem ID:817930
Update Time:2025-04-20

2-Formylthiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Formylthiophene-3-carboxylic acid
    • 2-Formyl-3-thiophenecarboxylic acid
    • 2-formyl-thiophene-3-carboxylic acid
    • IZHLGRWNUWACRX-UHFFFAOYSA-N
    • SBB087148
    • RP22024
    • 3-Thiophenecarboxylic acid, 2-formyl-
    • NE44111
    • AK110642
    • ST2416936
    • DS-4910
    • 19991-69-6
    • MFCD00835583
    • Z1198155319
    • 2-formylthiophene-3-carboxylicacid
    • SY113475
    • CS-0043935
    • DTXSID00355880
    • DB-122183
    • AKOS006273692
    • A879904
    • EN300-103860
    • SCHEMBL5549783
    • AI-942/25034150
    • MDL: MFCD00835583
    • Inchi: 1S/C6H4O3S/c7-3-5-4(6(8)9)1-2-10-5/h1-3H,(H,8,9)
    • InChI Key: IZHLGRWNUWACRX-UHFFFAOYSA-N
    • SMILES: S1C=CC(C(=O)O)=C1C=O

Computed Properties

  • Exact Mass: 155.98800
  • Monoisotopic Mass: 155.98811516g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 82.6
  • XLogP3: 0.9

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 359.8±27.0 °C at 760 mmHg
  • Flash Point: 171.4±23.7 °C
  • PSA: 82.61000
  • LogP: 1.25880
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-Formylthiophene-3-carboxylic acid Security Information

2-Formylthiophene-3-carboxylic acid Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Formylthiophene-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
F754675-10mg
2-Formylthiophene-3-carboxylic acid
19991-69-6
10mg
$ 50.00 2022-06-04
TRC
F754675-50mg
2-Formylthiophene-3-carboxylic acid
19991-69-6
50mg
$ 135.00 2022-06-04
TRC
F754675-100mg
2-Formylthiophene-3-carboxylic acid
19991-69-6
100mg
$ 230.00 2022-06-04
Chemenu
CM128058-1g
2-formylthiophene-3-carboxylic acid
19991-69-6 97%
1g
$273 2021-08-05
abcr
AB440237-250 mg
2-Formylthiophene-3-carboxylic acid; .
19991-69-6
250MG
€148.90 2023-07-18
abcr
AB440237-1 g
2-Formylthiophene-3-carboxylic acid; .
19991-69-6
1g
€317.30 2023-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
F27460-250mg
2-Formylthiophene-3-carboxylic acid
19991-69-6 97%
250mg
¥876.0 2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
F27460-100mg
2-Formylthiophene-3-carboxylic acid
19991-69-6 97%
100mg
¥546.0 2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
F27460-1g
2-Formylthiophene-3-carboxylic acid
19991-69-6 97%
1g
¥2206.0 2023-09-07
Chemenu
CM128058-1g
2-formylthiophene-3-carboxylic acid
19991-69-6 97%
1g
$189 2023-02-17
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD